1-(5-Bromo-2-methoxybenzenesulfonyl)-2,6-dimethylpiperidine

• IUPAC Name: 1-(5-bromo-2-methoxyphenyl)sulfonyl-2,6-dimethylpiperidine
• InChI: InChI=1S/C14H20BrNO3S/c1-10-5-4-6-11(2)16(10)20(17,18)14-9-12(15)7-8-13(14)19-3/h7-11H,4-6H2,1-3H3
• InChI Key: LCQADQNDRGPRCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1S(=O)(=O)C2=C(C=CC(=C2)Br)OC)C
• Molecular Formula: C14H20BrNO3S
• Molecular Weight: 362.28 g/mol

Description

1-(5-Bromo-2-methoxybenzenesulfonyl)-2,6-dimethylpiperidine, also known as BBrMDP, is a chemical compound that belongs to the class of piperidine derivatives. It is a potent and selective inhibitor of the dopamine transporter (DAT) and has been extensively studied for its potential applications in scientific research.

Mechanism of Action

1-(5-Bromo-2-methoxybenzenesulfonyl)-2,6-dimethylpiperidine acts as a potent and selective inhibitor of the DAT, which is responsible for the reuptake of dopamine from the synaptic cleft. By inhibiting the DAT, 1-(5-Bromo-2-methoxybenzenesulfonyl)-2,6-dimethylpiperidine increases the concentration of dopamine in the synapse, leading to enhanced dopaminergic neurotransmission.
Biochemical and Physiological Effects:
The enhanced dopaminergic neurotransmission resulting from 1-(5-Bromo-2-methoxybenzenesulfonyl)-2,6-dimethylpiperidine administration has been shown to have a number of physiological and biochemical effects. These include increased locomotor activity, enhanced reward-seeking behavior, and improved cognitive function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-(5-Bromo-2-methoxybenzenesulfonyl)-2,6-dimethylpiperidine in lab experiments is its selectivity for the DAT, which allows for precise manipulation of dopaminergic neurotransmission. However, its potency and selectivity also make it potentially dangerous, and caution must be taken when handling and administering the compound.
List of

Future Directions

1. Investigating the potential therapeutic applications of 1-(5-Bromo-2-methoxybenzenesulfonyl)-2,6-dimethylpiperidine in neurological disorders such as Parkinson's disease, ADHD, and drug addiction.
2. Exploring the role of 1-(5-Bromo-2-methoxybenzenesulfonyl)-2,6-dimethylpiperidine in the regulation of other neurotransmitter systems such as serotonin and norepinephrine.
3. Developing new analogs of 1-(5-Bromo-2-methoxybenzenesulfonyl)-2,6-dimethylpiperidine with improved selectivity and potency for the DAT.
4. Investigating the potential interactions between 1-(5-Bromo-2-methoxybenzenesulfonyl)-2,6-dimethylpiperidine and other compounds such as psychostimulants and antidepressants.
5. Exploring the potential use of 1-(5-Bromo-2-methoxybenzenesulfonyl)-2,6-dimethylpiperidine as a tool for studying the molecular mechanisms underlying dopaminergic neurotransmission.

Synthesis Methods

The synthesis of 1-(5-Bromo-2-methoxybenzenesulfonyl)-2,6-dimethylpiperidine involves several steps, starting from the reaction of 5-bromo-2-methoxybenzenesulfonyl chloride with 2,6-dimethylpiperidine in the presence of a base such as triethylamine. The resulting intermediate is then treated with sodium hydride to form the final product.

Scientific Research Applications

1-(5-Bromo-2-methoxybenzenesulfonyl)-2,6-dimethylpiperidine has been used in a variety of scientific research studies, particularly in the field of neuroscience. Its ability to selectively inhibit the DAT has made it a valuable tool for investigating the role of dopamine in the brain and its involvement in various neurological disorders such as Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and drug addiction.